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Compound of Interest

4-{(2-
Compound Name:
Chlorophenyl)sulfonyl]piperidine

Cat. No.: B8297943

Get Quote

Executive Summary & Compound Identity

4-[(2-Chlorophenyl)sulfonyl]piperidine (CAS: 101798-68-9) represents a critical
pharmacophore in medicinal chemistry, primarily functioning as a core scaffold for Serotonin 5-
HT6 Receptor Antagonists. Unlike sulfonamides (where the sulfonyl group attaches to
nitrogen), this compound features a sulfone linkage at the piperidine C4 position. This structural
distinction confers unique metabolic stability and binding properties, making it a "key
intermediate” and tool compound for developing therapeutics targeting Alzheimer’s disease,
schizophrenia, and cognitive impairment.
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Property Details

Chemical Class Arylsulfonyl Piperidine (Sulfone)

Primary Target 5-HT6 Receptor (Antagonist/Inverse Agonist)
11

Secondary Targets

-HSD1 (Inhibitor), GPR119 (Agonist potential)

Basic Piperidine Nitrogen (Protonatable) +
Key Pharmacophore _ _
Hydrophobic Sulfone Linker

Therapeutic Area CNS Disorders (Cognition, Anxiety, Obesity)

Mechanism of Action: 5-HT6 Receptor
Antagonism[1]

The primary mechanism of action for 4-[(2-Chlorophenyl)sulfonyl]piperidine derivatives is
the blockade of constitutive and agonist-induced activation of the 5-HT6 receptor, a Gs-coupled
GPCR exclusively expressed in the central nervous system (striatum, cortex, hippocampus).

Signal Transduction Blockade

Under basal conditions, the 5-HT6 receptor exhibits high constitutive activity, driving the
production of cCAMP via Adenylyl Cyclase (AC).

Binding: The piperidine scaffold enters the orthosteric binding pocket of the 5-HT6 receptor.

« lonic Lock: The protonated nitrogen of the piperidine ring forms a critical salt bridge with
Aspartate 3.32 (Aspl106) in transmembrane helix 3 (TM3).

 Steric Occlusion: The bulky (2-chlorophenyl)sulfonyl group occupies a hydrophobic pocket
formed by TM3, TM4, and TM5, preventing the conformational shift of TM6 required for G-
protein coupling.

o Functional Consequence: This prevents the exchange of GDP for GTP on the G

s subunit, thereby inhibiting Adenylyl Cyclase activity and reducing intracellular cAMP levels.
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Downstream Pathway Modulation

By reducing cAMP, the antagonist prevents the activation of Protein Kinase A (PKA) and the
subsequent phosphorylation of CREB (CAMP response element-binding protein). In the context
of cognition, this blockade paradoxically enhances cholinergic and glutamatergic transmission
(likely via disinhibition of GABAergic interneurons), leading to improved memory consolidation.

Pathway Visualization (DOT Diagram)

The following diagram illustrates the signaling cascade inhibited by the compound.
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Caption: Blockade of the 5-HT6-Gs-cAMP pathway by arylsulfonyl piperidine antagonists,
leading to downstream modulation of cognitive processes.

Structural Basis of Potency (SAR)
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The efficacy of 4-[(2-Chlorophenyl)sulfonyl]piperidine relies on specific molecular

interactions validated through Structure-Activity Relationship (SAR) studies.

Moiety

Function & Interaction

Piperidine Ring

Pharmacophore Core. The secondary amine
(pKa ~10-11) is protonated at physiological pH,
forming an ionic bond with Asp106 (TM3). This

is the "anchor" point.

Sulfonyl Group (-S0O2-)

Linker & H-Bond Acceptor. The sulfone oxygens
form hydrogen bonds with Asn289 (TM6) or
Serl193 (TMb), stabilizing the inactive

conformation.

2-Chlorophenyl Ring

Hydrophobic Shield. The 2-chloro substituent
forces the phenyl ring into a specific torsion

angle (orthogonal to the piperidine), optimizing

stacking interactions with Trp281 (TM6) and
Phe284 (TM6).

Expert Insight: The "4-sulfonyl" regioisomer (C-S bond) is often more metabolically stable than

the corresponding sulfonamide (N-S bond) because it lacks the labile N-S bond which can be

susceptible to hydrolysis or enzymatic cleavage.

Experimental Validation Protocols

To validate the mechanism of action for this scaffold, the following self-validating experimental

workflows are standard in drug discovery.

Radioligand Binding Assay (Affinity)

Objective: Determine the affinity (

) of the compound for the 5-HT6 receptor.[1]

» Receptor Source: HEK-293 cells stably expressing human 5-HT6R.
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e Radioligand:

-SB-258585 (highly selective antagonist).

e Protocol:
o Prepare cell membranes in binding buffer (50 mM Tris-HCI, pH 7.4, 10 mM MgCI2).
o Incubate membranes with

-SB-258585 (0.5 nM) and varying concentrations of 4-[(2-
Chlorophenyl)sulfonyl]piperidine (

to
M).
o Incubate for 60 min at 37°C.
o Terminate via rapid vacuum filtration over GF/B filters.

o Measure radioactivity. Calculate

and derive

using the Cheng-Prusoff equation.
e Success Criteria:

nM indicates a potent "hit";

nM indicates a lead candidate.

cAMP Functional Assay (Efficacy)

Objective: Confirm antagonistic activity (vs. agonist) and inverse agonism.
o System: TR-FRET cAMP accumulation assay (e.g., LANCE Ultra).

e Protocol:
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[e]

Stimulate cells with 5-HT (

concentration) to induce cAMP.

(¢]

Co-treat with test compound.

[¢]

Lyse cells and add detection antibodies (Anti-cAMP-Cryptate + cAMP-d2).

[e]

Readout: Decrease in FRET signal corresponds to inhibition of cCAMP production.

o Data Interpretation: A dose-dependent reduction in 5-HT-induced cAMP confirms
antagonism. Reduction of basal cAMP (without 5-HT) confirms inverse agonism.

Experimental Workflow Diagram

Radioligand Binding Affinity (Ki)
([1251]-SB-258585) Target: <10 nM
Test Compound Data Analysis

(Sulfonyl Piperidine) (Non-linear Regression)

CAMP Assay Potency (1C50)
(TR-FRET) Mode: Antagonist

Click to download full resolution via product page
Caption: Workflow for validating 5-HT6 affinity and functional antagonism.

Synthesis & Chemical Utility
As a "key intermediate," this compound is often synthesized to introduce the sulfonyl
pharmacophore into larger molecules.

e Reaction: Nucleophilic substitution or oxidation.

o Standard Route: Reaction of 4-mercaptopiperidine (N-protected) with 2-
chlorobenzenediazonium salt (or similar aryl halide coupling), followed by oxidation of the
sulfide to the sulfone using mCPBA or Oxone.

o De-protection: Removal of the N-protecting group (e.g., Boc) yields the free amine 4-[(2-
Chlorophenyl)sulfonyl]piperidine, ready for further coupling (e.g., reductive amination) to
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optimize PK properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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